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Compound of Interest

Compound Name: Cinnamyl Alcohol

Cat. No.: B053735

Cinnamyl Alcohol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical and physical
properties of cinnamyl alcohol. The information is intended for use in research, development,
and quality control settings. All quantitative data is summarized in tables for ease of reference,
and detailed experimental protocols for key physical property measurements are provided.

Chemical Identity and Structure

Cinnamyl alcohol, systematically named (2E)-3-phenylprop-2-en-1-ol, is an aromatic alcohol.
[1][2] It consists of a phenyl group attached to a propenol backbone.[3] The compound exists
as a white to pale yellow crystalline solid at room temperature and is characterized by a
distinctive sweet, balsamic odor reminiscent of hyacinth.[1][2][4][5][6] It is found naturally in
esterified form in storax, Balsam of Peru, and cinnamon leaves.[4][7]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (E)-3-phenylprop-2-en-1-0l[2]

Cinnamic alcohol, Styryl carbinol, Phenylallyl
alcohol, Styron[4][7]

Other Names

CAS Number 104-54-1[1][8]

Molecular Formula CoH100[1][8]

Molecular Weight 134.18 g/mol [1][8]

SMILES C1=CC=C(C=C1)/C=C/CQ[2]

InChl Key OOCCDEMITAIZTP-QPJJIXVBHSA-N[9]

Physicochemical Properties

The physical and chemical properties of cinnamyl alcohol are crucial for its application in
various fields, including perfumery, flavorings, and as an intermediate in pharmaceutical
synthesis.[1][3]

Table 2: Physical Properties
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Property Value Conditions

Appearance White t? pale .cream/yellow S
crystalline solid[1][3][10]

Odor Sweet, balsamic, hyacinth- standard
like[1][6][7]

Melting Point 30-33 °C[1][4][9] -

Boiling Point 250-258 °C[3][4][7] 760 mmHg

Density 1.044 g/mL[1][9] at 25 °C

1.0397 g/cm3[4][8] at 35 °C

Vapor Pressure <0.01 mmHg[9][11] at 25 °C

0.012 mmHg[12][13] at 25 °C

Flash Point >93.3 °C (closed cup)[7] -

126 °C[4][6] -

Refractive Index 1.5819[7] at 20 °C

1.5758[7] at 33 °C

logP (Octanol/Water)

1.70 - 1.95[2][14]

Table 3: Solubility Data
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Solvent Solubility Temperature
Water [Slllogirltlzy] soluble; 1.8 g/L[1][4] 20 °C

Ethanol Freely soluble[1][7][11] Standard
Diethyl Ether Freely soluble[7][11] Standard
Acetone Soluble[4] Standard
Dichloromethane Soluble[4] Standard
Glycerol Soluble[7][11] Standard

Table 4: Spectral Data

Technique Description

'H NMR Spectra available, shows characteristic peaks
for phenyl, vinyl, and methylene protons.[15][16]
Spectra available, confirms the carbon skeleton

13C NMR

of the molecule.[15][17]

Infrared (IR)

Spectra available, shows characteristic
absorptions for O-H, C=C (aromatic and vinyl),
and C-O stretching.[15][17]

Mass Spectrometry (MS)

Electron ionization mass spectra are available,
showing the molecular ion peak and

characteristic fragmentation patterns.[17]

Experimental Protocols

The following are detailed methodologies for determining key physical properties of cinnamyl

alcohol.

Melting Point Determination (Capillary Method)
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This protocol describes the determination of the melting point range of a solid organic
compound using a melting point apparatus with a heated metal block.

Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Cinnamyl alcohol sample (finely powdered)

Spatula

Mortar and pestle (optional)

Procedure:

» Sample Preparation: If the cinnamyl alcohol sample is not already a fine powder, gently
grind it using a mortar and pestle.

o Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample. A
small amount of the solid will be forced into the tube. Invert the tube and tap it gently on a
hard surface to pack the solid into the sealed end. Repeat until a packed column of 2-3 mm
in height is achieved.

o Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer is correctly positioned with its bulb level with the sample.

o Rapid Determination (Optional): Heat the block rapidly to get an approximate melting point.
This helps in saving time for the accurate determination. Allow the apparatus to cool
sufficiently before proceeding.

o Accurate Determination: Heat the block again, but at a slower rate (approximately 1-2 °C per
minute) as the temperature approaches the expected melting point.
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e Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (the beginning of the melting range).
Continue heating slowly and record the temperature at which the last crystal of the solid
melts completely (the end of the melting range).

o Repeat: For accuracy, repeat the determination with a fresh sample in a new capillary tube.
The results should be consistent.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid. Since
cinnamyl alcohol is a solid at room temperature, it must first be melted.

Materials:

e Thiele tube

e High-boiling point mineral olil

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

o Thermometer (calibrated)

e Bunsen burner or other heat source
e Stand and clamp

e Cinnamyl alcohol sample
Procedure:

o Sample Preparation: Place a small amount of cinnamyl alcohol into the fusion tube and
gently heat it until it melts.

o Apparatus Assembly: Attach the fusion tube containing the molten sample to a thermometer
using a rubber band or thread. The bottom of the fusion tube should be level with the
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thermometer bulb.

Capillary Insertion: Place the capillary tube (sealed end up) into the molten sample inside the
fusion tube.

Heating: Clamp the Thiele tube and fill it with mineral oil so that the side arm is about two-
thirds full. Suspend the thermometer and fusion tube assembly in the Thiele tube, ensuring
the sample is below the oil level and the open end of the fusion tube is above the oil.

Observation: Gently heat the side arm of the Thiele tube. The convection currents will ensure
uniform heating of the oil. As the temperature rises, air trapped in the capillary tube will
expand and slowly bubble out.

Boiling Point Identification: When the boiling point is reached, a rapid and continuous stream
of bubbles will emerge from the open end of the capillary tube.

Recording: Stop heating and allow the apparatus to cool slowly. The boiling point is the
temperature at which the stream of bubbles stops and the liquid is just drawn back into the
capillary tube. Record this temperature.

Solubility Determination

This protocol outlines a qualitative method to determine the solubility of cinnamyl alcohol in

various solvents.

Materials:

Test tubes and rack

Spatula

Graduated pipettes or cylinders
Cinnamyl alcohol sample

Solvents (e.g., water, ethanol, diethyl ether)

Procedure:
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o Sample Addition: Place approximately 20-30 mg of cinnamyl alcohol into a clean, dry test
tube.

» Solvent Addition: Add 1 mL of the chosen solvent to the test tube in small portions (e.g., 0.25
mL at a time).

e Mixing: After each addition, shake the test tube vigorously for 10-20 seconds to facilitate
dissolution.

e Observation: Observe the mixture carefully.
o Soluble: The solid dissolves completely, forming a clear, homogeneous solution.

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Insoluble: The solid does not appear to dissolve at all.

» Recording: Record the observation for each solvent tested. For quantitative determination, a
gravimetric method involving the preparation of a saturated solution and subsequent
evaporation of the solvent would be employed.

Chemical Synthesis and Reactivity

Cinnamyl alcohol is a versatile intermediate in organic synthesis. For instance, it serves as a
precursor in the synthesis of the antidepressant drug reboxetine.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b053735?utm_src=pdf-body
https://www.benchchem.com/product/b053735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis of Reboxetine

(Cinnamyl AIcohoD

ey Step

Dihydroxylation

(Diol Intermediate)

(Cyclization & Further Steps)

[Sharpless Asymmetri(j

Click to download full resolution via product page

Figure 1: Simplified workflow for the synthesis of Reboxetine from Cinnamyl Alcohol.

Biological Context and Potential Applications

Recent research has investigated the neuroprotective properties of cinnamyl alcohol. While

the exact mechanisms are still under investigation, one area of interest is its potential

interaction with the GABAergic system, the primary inhibitory neurotransmitter system in the

brain. Alcohols are known to act as positive allosteric modulators of GABAa receptors,
enhancing the inhibitory effects of GABA.[15][17]
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Figure 2: Hypothetical modulation of a GABA-A receptor by Cinnamyl Alcohol.

General Experimental Workflow

The characterization of a chemical compound like cinnamyl alcohol typically follows a
structured workflow to ensure comprehensive analysis and identification.
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Figure 3: General workflow for the characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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